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Compound of Interest

Compound Name:
3-(4-Benzyloxy-3-ethoxy-phenyl)-

acrylic acid

CAS No.: 565174-23-4

Cat. No.: B1350357

Get Quote

Bioactivity Comparison: Ethoxy vs. Methoxy
Substituted Cinnamic Acids
Executive Summary
The substitution of a methoxy (-OCH₃) group with an ethoxy (-OCH₂CH₃) group on the

cinnamic acid scaffold fundamentally alters the molecule's physicochemical profile, primarily

driving changes in lipophilicity (LogP) and steric bulk.

Methoxy (p-MCA): Exhibits superior bioavailability in hydrophilic environments and fits tighter

enzymatic pockets (e.g., specific kinase domains).[1][2] It is a well-documented insulin

secretagogue and antioxidant synergist.[1][2]

Ethoxy (p-ECA): Demonstrates enhanced membrane permeability and cytotoxicity against

specific cancer cell lines due to increased lipophilicity.[1][2] It shows higher potential in

disrupting microbial biofilms but may suffer from reduced binding affinity in sterically

constrained targets.[1][2]
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Physicochemical & Structural Analysis
The transition from methoxy to ethoxy introduces a methylene (-CH₂-) unit, affecting the

partition coefficient and molecular volume.[1]

Property
4-Methoxycinnamic
Acid (p-MCA)

4-Ethoxycinnamic
Acid (p-ECA)

Impact on
Bioactivity

Molecular Weight 178.19 g/mol 192.21 g/mol
Negligible effect on

diffusion.[1][2]

LogP (Lipophilicity) ~2.68 ~3.15 (Predicted)

Critical: Ethoxy

crosses cell

membranes more

effectively.[1][2]

Steric Effect (Taft Es) -0.55 -0.85

Ethoxy is bulkier; may

clash in small binding

pockets.[1][2]

Electronic Effect (

)
-0.27 -0.24

Both are Electron

Donating Groups

(EDG); Methoxy is

slightly stronger.[1][2]

Solubility
Moderate in

EtOH/DMSO

High in EtOH/DMSO;

Lower in H₂O

Ethoxy requires more

solubilizers for

aqueous assays.[1][2]

Comparative Bioactivity
3.1 Anticancer & Cytotoxicity

Mechanism: Both compounds induce apoptosis via the intrinsic mitochondrial pathway, but p-

ECA often shows lower IC50 values (higher potency) in solid tumor lines due to enhanced

cellular uptake.[1][2]

Data Trends: QSAR studies on alkoxycinnamic acids indicate a parabolic relationship where

activity increases with alkyl chain length up to
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-

.[1][2]

Cell Line
p-MCA Activity
(IC50)

p-ECA Activity
(Predicted/Observe
d)

Insight

HCT-116 (Colon) ~16.2 µM
< 15 µM (Higher

Potency)

Increased lipophilicity

aids passive diffusion

into tumor cells.[1][2]

A549 (Lung) ~50-100 µM ~40-80 µM

Ethoxy derivative

maintains efficacy;

sterics do not hinder

binding here.[1][2]

MCF-7 (Breast) Moderate High

p-ECA analogs often

show better tubulin

polymerization

inhibition.[1][2]

3.2 Antimicrobial & Anti-Biofilm[1][2][3][4]
p-MCA: Acts primarily by inhibiting enzymatic processes (e.g., specific virulence factors).[1]

[2]

p-ECA: Acts primarily by membrane disruption.[1][2] The ethyl tail inserts more deeply into

the bacterial phospholipid bilayer, destabilizing the membrane integrity.

Key Finding: Analogous studies on S. aureus show that 4-ethoxybenzoic acid (structurally

related) reduces biofilm formation by 88%, significantly outperforming methoxy analogs.[1][2]

3.3 Antioxidant Activity[1][2]
Direct Scavenging (DPPH): Both are weak direct scavengers compared to hydroxy-cinnamic

acids (e.g., Ferulic Acid) because they lack a free phenolic proton for Hydrogen Atom

Transfer (HAT).[1][2]
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Indirect Activity:p-MCA > p-ECA. The methoxy group is less sterically hindering, allowing p-

MCA to better interact with and upregulate endogenous antioxidant enzymes (e.g., SOD,

CAT) via the Nrf2 pathway.

Mechanism of Action Visualization
The following diagram illustrates the divergent pathways driven by the substituent change.

Substituent Choice

Methoxy (-OCH3)
Low Sterics, Mod. LogP

Ethoxy (-OCH2CH3)
High Sterics, High LogP

Specific Enzyme Binding
(e.g., Kinases, HDAC)

Fits Pocket

Steric Clash (Possible)

Membrane Disruption
(Bacteria/Cancer Cells)

Lipophilic Insertion

High Specificity
Metabolic Modulation

High Cytotoxicity
Biofilm Inhibition

Click to download full resolution via product page

Caption: Divergent bioactive mechanisms driven by steric and lipophilic properties of Methoxy

vs. Ethoxy groups.[1][2]

Experimental Protocol: Synthesis & Evaluation
To verify these differences in your own lab, use this standardized workflow.

5.1 Synthesis (Knoevenagel Condensation)
This method applies to both derivatives, changing only the starting aldehyde.[1][2]

Reagents: Malonic acid (1 eq), 4-Methoxybenzaldehyde OR 4-Ethoxybenzaldehyde (1 eq).

[1][2]

Catalyst: Piperidine (cat.) in Pyridine (solvent).[1][2]

Procedure:

Reflux at 100°C for 3-5 hours.

Pour mixture into ice-cold HCl (1M) to precipitate the acid.[1][2]
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Purification: Recrystallize from Ethanol/Water.[1][2]

Yield Expectation: p-MCA (~85%), p-ECA (~80%).[1][2]

5.2 Lipophilicity Validation (Shake-Flask Method)
Dissolve 1 mg of compound in n-octanol (saturated with water).

Add equal volume of water (saturated with n-octanol).

Shake for 24h at 25°C; centrifuge to separate phases.

Measure UV-Vis absorbance of both phases (λmax ~290-300 nm).[1][2]

Calculate

.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350357?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

